Cas no 1936546-18-7 (3-(4-bromo-2-methylphenyl)-2-oxopropanoic acid)

• Product Name: 3-(4-bromo-2-methylphenyl)-2-oxopropanoic acid
• CAS No: 1936546-18-7
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• CID: 5939900
• PubChem ID: 127020752
• Update Time: 2025-05-19

3-(4-bromo-2-methylphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-methylphenyl)-2-oxopropanoic acid
• Benzenepropanoic acid, 4-bromo-2-methyl-α-oxo-
• MFCD30200579
• starbld0025347
• 1936546-18-7
• EN300-1916601
• SY339809

• Inchi： 1S/C10H9BrO3/c1-6-4-8(11)3-2-7(6)5-9(12)10(13)14/h2-4H,5H2,1H3,(H,13,14)
• InChI Key： NTRVBEKQHAMGCL-UHFFFAOYSA-N
• SMILES： C1(CC(=O)C(O)=O)=CC=C(Br)C=C1C

Computed Properties

• Exact Mass: 255.97351g/mol
• Monoisotopic Mass: 255.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.577±0.06 g/cm3(Predicted)
• Boiling Point: 377.6±30.0 °C(Predicted)
• pka: 2.39±0.54(Predicted)

Additional information on 3-(4-bromo-2-methylphenyl)-2-oxopropanoic acid

3-(4-Bromo-2-Methylphenyl)-2-Oxopropanoic Acid: A Comprehensive Overview

3-(4-Bromo-2-Methylphenyl)-2-Oxopropanoic Acid is a compound with the CAS number 1936546-18-7, which has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which combines a brominated aromatic ring with a ketone and carboxylic acid functional group. The presence of these functional groups makes it highly versatile, enabling it to participate in a wide range of chemical reactions and applications.

The molecular structure of 3-(4-Bromo-2-Methylphenyl)-2-Oxopropanoic Acid is defined by its aromatic ring, which is substituted with a bromine atom at the para position and a methyl group at the ortho position. This substitution pattern imparts specific electronic and steric properties to the molecule, influencing its reactivity and biological activity. The ketone group at the 2-position of the propanoic acid backbone further enhances its chemical reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 3-(4-Bromo-2-Methylphenyl)-2-Oxopropanoic Acid in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting specific enzymes or receptors. For instance, modifications to the aromatic ring or the ketone group have been shown to modulate the compound's pharmacokinetic properties, making it a promising candidate for therapeutic applications.

In addition to its pharmacological significance, 3-(4-Bromo-2-Methylphenyl)-2-Oxopropanoic Acid has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties, such as high surface area and porosity, which are valuable in catalysis, gas storage, and sensing technologies.

The synthesis of 3-(4-Bromo-2-Methylphenyl)-2-Oxopropanoic Acid typically involves multi-step organic reactions. One common approach involves the bromination of an aromatic precursor followed by alkylation and oxidation steps to introduce the ketone and carboxylic acid groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From an environmental perspective, 3-(4-Bromo-2-Methylphenyl)-2-Oxopropanoic Acid has been studied for its biodegradation potential. Research indicates that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in natural environments. This finding is particularly relevant for industries seeking sustainable chemical solutions that align with eco-friendly practices.

In conclusion, 3-(4-Bromo-2-Methylphenyl)-2-Oxopropanoic Acid stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and technology.